2-Acetamidopyridine-4-carboxamide

• IUPAC Name: 2-acetamidopyridine-4-carboxamide
• InChI: InChI=1S/C8H9N3O2/c1-5(12)11-7-4-6(8(9)13)2-3-10-7/h2-4H,1H3,(H2,9,13)(H,10,11,12)
• InChI Key: YLUCSYRODVOJON-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC=CC(=C1)C(=O)N
• Molecular Formula: C8H9N3O2
• DSSTOX Substance ID: DTXSID70326007
• Molecular Weight: 179.18 g/mol
• CAS No.: 14436-36-3

Description

2-Acetamidopyridine-4-carboxamide is a pyridine-based compound featuring two functional groups: an acetamido substituent at the 2-position and a carboxamide group at the 4-position.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyridine-Based Analogs

a. 4-(4-Aminophenoxy)-N-Methylpyridine-2-Carboxamide (CAS 284462-37-9)

• Structural Differences: Features an N-methylated carboxamide at position 2 and a 4-aminophenoxy group at position 4, compared to the 2-acetamido and 4-carboxamide groups in the target compound.
• Applications : Used in pharmaceuticals and agrochemicals due to its versatility in forming stable intermediates .

Comparative Table: Pyridine Derivatives

Property	2-Acetamidopyridine-4-carboxamide	4-(4-Aminophenoxy)-N-Methylpyridine-2-Carboxamide
Substituents	2-Acetamido, 4-carboxamide	2-N-Methylcarboxamide, 4-aminophenoxy
Hydrogen Bonding	High (primary carboxamide)	Moderate (N-methylated carboxamide)
CAS Number	Not provided in evidence	284462-37-9

Pyrimidine-Based Analog

a. 2-Chloro-6-Methylpyrimidine-4-Carboxylic Acid (CAS 89581-58-8)

• Structural Differences : Pyrimidine ring (vs. pyridine) with a chloro group at position 2, methyl at position 6, and carboxylic acid at position 3.
• Functional Impact : The chloro group is electron-withdrawing, enhancing electrophilicity, while the carboxylic acid increases solubility in polar solvents.
• Applications : Likely used as a building block in synthesis due to its reactive sites .

Comparative Table: Pyridine vs. Pyrimidine

Property	2-Acetamidopyridine-4-carboxamide	2-Chloro-6-Methylpyrimidine-4-Carboxylic Acid
Core Structure	Pyridine	Pyrimidine
Key Substituents	2-Acetamido, 4-carboxamide	2-Chloro, 6-methyl, 4-carboxylic acid
Electron Effects	Amide donors/acceptors	Strong electron-withdrawing (Cl)
Solubility	Moderate (amide groups)	High (carboxylic acid)

Piperidine-Based Derivatives

a. 2,2,6,6-Tetramethylpiperidin-4-yl Esters

• Structural Differences : Piperidine ring (saturated) with ester groups (e.g., acetate, propionate) at position 4.
• Functional Impact : The saturated ring reduces aromaticity, while ester groups offer hydrolytic instability compared to carboxamides.
• Applications : Used in stabilizers or radical scavengers due to steric hindrance from tetramethyl groups .

Comparative Table: Heterocyclic Cores

Property	2-Acetamidopyridine-4-carboxamide	2,2,6,6-Tetramethylpiperidin-4-yl Acetate
Ring Type	Aromatic (pyridine)	Saturated (piperidine)
Functional Group	Carboxamide	Ester
Stability	High (amide resistance to hydrolysis)	Low (ester hydrolysis-prone)

Key Research Findings and Inferences

Bioactivity : The primary carboxamide in 2-acetamidopyridine-4-carboxamide likely enhances target binding in drug design compared to N-methylated or ester analogs .

Synthetic Utility : Pyridine/pyrimidine cores are preferred over piperidine in aromatic drug scaffolds due to planar geometry and π-stacking .

Solubility : Carboxylic acid derivatives (e.g., pyrimidine analog) offer superior aqueous solubility, while carboxamides balance solubility and stability .